Cas no 3335-45-3 (2-Hydroxy-6-(2-thienyl)-4-(trifluoromethyl)nicotinonitrile)

• Product Name: 2-Hydroxy-6-(2-thienyl)-4-(trifluoromethyl)nicotinonitrile
• CAS No: 3335-45-3
• MF: C₁₁H₅F₃N₂OS
• MW: 270.230411291122
• MDL: MFCD00052654
• CID: 295398
• PubChem ID: 698147
• Update Time: 2025-06-13

2-Hydroxy-6-(2-thienyl)-4-(trifluoromethyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile,1,2-dihydro-2-oxo-6-(2-thienyl)-4-(trifluoromethyl)-
• 2-Hydroxy-6-(2-thienyl)-4-(trifluoromethyl)
• 2-HYDROXY-6-(2-THIENYL)-4-(TRIFLUOROMETHYL)NICOTINONITRILE
• 2-Hydroxy-6-(2-thienyl)-4-(trifluoromethyl)-nicotinonitrile
• 2-HYDROXY-6-(2-THIENYL)-4-(TRIFLUOROMETHYL)PYRIDINE-3-CARBONITRILE
• 2-HYDROXY-6-(THIEN-2-YL)-4-(TRIFLUOROMETHYL)PYRIDINE-3-CARBONITRILE
• 2-oxo-6-thiophen-2-yl-4-trifluoromethyl-1,2-dihydro-pyridine-3-carbonitrile
• 3-Cyan-6-(2-thienyl)-4-trifluormethyl-2(1H)-pyridon
• 3-cyano-4-difluoromethyl-6-(2-thienyl)-2(1H)-pyridone
• 3-cyano-4-trifluoromethyl-6-(2-thienyl)-2(1H)-pyridone
• 4-trifluoromethyl-1,2-dihydro-2-oxo-6-(thiophen-2-yl)pyridine-3-carb
• 3335-45-3
• 4-(trifluoromethyl)-1,2-dihydro-2-oxo-6-(thiophen-2-yl)pyridine-3-carbonitrile
• Maybridge1_006155
• 22123-11-1
• AKOS005083838
• MFCD00741364
• 1T-0036
• 3-cyano-6-(2-thienyl)-4-trifluoromethyl pyridone
• 2-oxo-6-(2-thienyl)-4-(trifluoromethyl)-1,2-dihydro-3-pyridinecarbonitrile
• AKOS000487342
• A815946
• FT-0612561
• CHEMBL3627736
• 2-HYDROXY-6-THIEN-2-YL-4-(TRIFLUOROMETHYL)PYRIDINE-3-CARBONITRILE
• CS-0320666
• UBBGOCKMIMCHLZ-UHFFFAOYSA-N
• SR-01000507121-1
• 2-oxo-6-thiophen-2-yl-4-(trifluoromethyl)-1H-pyridine-3-carbonitrile
• SR-01000507121
• BDBM50129066
• 2-oxo-6-(thiophen-2-yl)-4-(trifluoromethyl)-1,2-dihydropyridine-3-carbonitrile
• 2-Hydroxy-6-(thiophen-2-yl)-4-(trifluoromethyl)nicotinonitrile
• 2K-305S
• 3-cyano-4-trifluoromethyl-6-(2-thienyl)-1h-pyridone
• J-014528
• 2-oxo-6-thiophen-2-yl-4-(triluoromethyl)-1H-pyridine-3-carbonitrile
• F0903-0102
• 2-oxo-6-(2-thienyl)-4-(trifluoromethyl)-1H-pyridine-3-carbonitrile;2-Oxo-6-(thiophen-2-yl)-4-(trifluoromethyl)-1,2-dihydropyridine-3-carbonitrile
• 2-Hydroxy-6-(2-thienyl)-4-trifluoromethyl nicotinonitrile, AldrichCPR
• 2-Hydroxy-6-(2-thienyl)-4-trifluoromethyl nicotinonitrile
• 2-hydroxy-6-(thiophen-2-yl)-4-(trifluoromethyl)pyridine-3-carbonitrile
• SB55372
• 2-Oxo-6-thiophen-2-yl-4-trifluoromethyl-1,2-dihydropyridine-3-carbonitrile
• MFCD00052654
• HMS558P17
• DTXSID40351341
• 2-Hydroxy-6-(thien-2-yl)-4-(trifluoromethyl)pyridine-3-carbonitrile 97%
• 3-cyano-6-(2-thienyl)-4-trifluoromethyl-2(1h)-pyridone
• CHEBI:194820
• FT-0638191
• 2-Hydroxy-6-(2-thienyl)-4-(trifluoromethyl)nicotinonitrile

• MDL： MFCD00052654
• Inchi： 1S/C11H5F3N2OS/c12-11(13,14)7-4-8(9-2-1-3-18-9)16-10(17)6(7)5-15/h1-4H,(H,16,17)
• InChI Key： UBBGOCKMIMCHLZ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC(C(F)(F)F)=C(C#N)C(N1)=O

Computed Properties

• Exact Mass: 270.00700
• Monoisotopic Mass: 270.00746845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• Melting Point: 278°C
• PSA: 85.15000
• LogP: 3.40618
• Sensitiveness: Stench

2-Hydroxy-6-(2-thienyl)-4-(trifluoromethyl)nicotinonitrile Security Information

• Hazard Statement： Irritant/Stench
• Hazardous Material transportation number：UN 3439
• Hazard Category Code： 36/37/38-36-25
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Safety Term：S36/37
• Risk Phrases：R36/37/38

Additional information on 2-Hydroxy-6-(2-thienyl)-4-(trifluoromethyl)nicotinonitrile

Comprehensive Overview of 2-Hydroxy-6-(2-thienyl)-4-(trifluoromethyl)nicotinonitrile (CAS No. 3335-45-3)

The compound 2-Hydroxy-6-(2-thienyl)-4-(trifluoromethyl)nicotinonitrile (CAS No. 3335-45-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a thienyl group and a trifluoromethyl substituent, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets.

One of the key reasons for the growing interest in 2-Hydroxy-6-(2-thienyl)-4-(trifluoromethyl)nicotinonitrile is its role in the development of novel heterocyclic compounds. Heterocycles are pivotal in medicinal chemistry due to their prevalence in FDA-approved drugs. The presence of the nicotinonitrile scaffold in this compound further enhances its utility, as this moiety is known for its pharmacological versatility. Recent studies have explored its use in designing inhibitors for enzymes involved in inflammatory and metabolic disorders.

In the context of agrochemical innovation, CAS No. 3335-45-3 has shown promise as a building block for crop protection agents. The trifluoromethyl group, in particular, is a hotspot in agrochemical design due to its ability to improve the bioavailability and stability of active ingredients. This aligns with the industry's push toward more sustainable and efficient pest management solutions, a topic frequently searched by professionals in the field.

From a synthetic chemistry perspective, the preparation of 2-Hydroxy-6-(2-thienyl)-4-(trifluoromethyl)nicotinonitrile involves multi-step reactions, often starting from readily available thiophene derivatives. Optimizing these synthetic routes is a common focus in academic and industrial labs, as evidenced by the numerous patents and publications referencing this compound. Researchers are also investigating greener methodologies, such as catalytic processes, to align with the global emphasis on green chemistry.

The compound's physicochemical properties, such as solubility and stability, are critical for its practical applications. For instance, its logP value and hydrogen bonding capacity influence its pharmacokinetic profile when used in drug development. These parameters are often discussed in forums and databases, reflecting the compound's relevance in ADME studies (Absorption, Distribution, Metabolism, and Excretion).

Another trending topic tied to CAS No. 3335-45-3 is its potential in material science. The thienyl moiety is a common feature in conductive polymers, sparking curiosity about whether this compound could contribute to advancements in organic electronics. While this application is still exploratory, it highlights the interdisciplinary appeal of such molecules.

In summary, 2-Hydroxy-6-(2-thienyl)-4-(trifluoromethyl)nicotinonitrile is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and beyond. Its structural complexity and functional groups make it a subject of ongoing research, particularly in areas like drug design, green synthesis, and material innovation. As scientific inquiries into its properties and uses continue, this compound is poised to remain a key player in cutting-edge chemical research.